4-(4-Fluorophenoxy)benzaldehyde semicarbazone
4-(4-Fluorophenoxy)benzaldehyde semicarbazone
CO-102862, also known as V102862, is a potent, broad-spectrum state-dependent blocker of mammalian voltage-gated sodium channels. It is an orally active anticonvulsant with robust activity in a variety of rodent models of epilepsy.
Brand Name:
Vulcanchem
CAS No.:
181144-66-1
VCID:
VC0524145
InChI:
InChI=1S/C14H12FN3O2/c15-11-3-7-13(8-4-11)20-12-5-1-10(2-6-12)9-17-18-14(16)19/h1-9H,(H3,16,18,19)/b17-9+
SMILES:
C1=CC(=CC=C1C=NNC(=O)N)OC2=CC=C(C=C2)F
Molecular Formula:
C14H12FN3O2
Molecular Weight:
273.26 g/mol
4-(4-Fluorophenoxy)benzaldehyde semicarbazone
CAS No.: 181144-66-1
Inhibitors
VCID: VC0524145
Molecular Formula: C14H12FN3O2
Molecular Weight: 273.26 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 181144-66-1 |
|---|---|
| Product Name | 4-(4-Fluorophenoxy)benzaldehyde semicarbazone |
| Molecular Formula | C14H12FN3O2 |
| Molecular Weight | 273.26 g/mol |
| IUPAC Name | [(E)-[4-(4-fluorophenoxy)phenyl]methylideneamino]urea |
| Standard InChI | InChI=1S/C14H12FN3O2/c15-11-3-7-13(8-4-11)20-12-5-1-10(2-6-12)9-17-18-14(16)19/h1-9H,(H3,16,18,19)/b17-9+ |
| Standard InChIKey | MHUUDVZSPFRUSK-RQZCQDPDSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=N/NC(=O)N)OC2=CC=C(C=C2)F |
| SMILES | C1=CC(=CC=C1C=NNC(=O)N)OC2=CC=C(C=C2)F |
| Canonical SMILES | C1=CC(=CC=C1C=NNC(=O)N)OC2=CC=C(C=C2)F |
| Appearance | Solid powder |
| Description | CO-102862, also known as V102862, is a potent, broad-spectrum state-dependent blocker of mammalian voltage-gated sodium channels. It is an orally active anticonvulsant with robust activity in a variety of rodent models of epilepsy. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 4-(4-fluorophenoxy)benzaldehyde semicarbazone Co 102862 Co-102862 FPhOBal semicarbazone |
| Reference | 1: Ilyin VI, Hodges DD, Whittemore ER, Carter RB, Cai SX, Woodward RM. V102862 (Co 102862): a potent, broad-spectrum state-dependent blocker of mammalian voltage-gated sodium channels. Br J Pharmacol. 2005 Mar;144(6):801-12. PubMed PMID: 15778702; PubMed Central PMCID: PMC1576061. 2: Ramu K, Lam GN, Chien B. Development of a high-performance liquid chromatographic-tandem mass spectrometric method for the determination of pharmacokinetics of Co 102862 in mouse, rat, monkey and dog plasma. J Chromatogr B Biomed Sci Appl. 2000 Nov 10;749(1):1-15. PubMed PMID: 11129068. 3: Dimmock JR, Semple HA, John S, Beazely MA, Abrams GD. Isolation and identification of the major urinary metabolite of 4-(4-fluorophenoxy)benzaldehyde semicarbazone after oral dosing to rats. Pharmazie. 1999 Apr;54(4):260-2. PubMed PMID: 10234738. |
| PubChem Compound | 9816959 |
| Last Modified | Nov 11 2021 |
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